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Compound of Interest

Compound Name: Zinc 5-nitroisophthalate

Cat. No.: B3393927

Disclaimer: A comprehensive, standardized Safety Data Sheet (SDS) for Zinc 5-
nitroisophthalate is not readily available from a singular, official source. This guide has been
compiled from various chemical databases, supplier safety sheets, and toxicological data for
related compounds, including zinc compounds and 5-nitroisophthalic acid. This document is
intended for informational purposes for researchers, scientists, and drug development
professionals and should not replace a formal risk assessment.

Chemical Identification

Zinc 5-nitroisophthalate is a coordination polymer, which is a compound formed of zinc ions
coordinated to 5-nitroisophthalic acid.[1] It is primarily used as an anti-corrosion pigment in
protective paints.[2]
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Identifier Value

Chemical Name Zinc 5-nitroisophthalate[3]

5-Nitro-1,3-benzenedicarboxylic acid, zinc salt;

Synonyms o ) o _
5-Nitroisophthalic acid zinc salt; Heucorin RZ[1]
CAS Number 60580-61-2[3]
Molecular Formula CsH3NOsZn[3]
Molecular Weight 274.5 g/mol [4]
A three-dimensional network structure of zinc
Structure

coordinated with 5-nitroisophthalic acid.[1]

Hazard Identification

Based on aggregated data, Zinc 5-nitroisophthalate presents the following hazards:
o Eye Irritation: Causes serious eye irritation.[1]

e Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[5]

The hazards are also influenced by its components:

» 5-Nitroisophthalic Acid (the ligand): Causes skin irritation, serious eye irritation, and may
cause respiratory irritation.[6]

e Zinc and its compounds (the metal ion): Inhalation of zinc dust or fumes can cause metal
fume fever.[7] High levels of ingestion can lead to stomach cramps, nausea, and vomiting.[7]
Chronic exposure can cause anemia and damage to the pancreas.[7]

GHS Classification:
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Hazard Class Category
Serious Eye Damage/Eye Irritation 2[1]
Hazardous to the aquatic environment, short- 105]

term (Acute)

Hazardous to the aquatic environment, long- 2051

term (Chronic)

Label Elements:
o Pictograms:
o w.alt text
o lrialt text
» Signal Word: Warning[1][5]
e Hazard Statements:
o H319: Causes serious eye irritation.[1]
o H400: Very toxic to aquatic life.[5]
o H411: Toxic to aquatic life with long lasting effects.[5]

 Precautionary Statements:

o

P264: Wash hands and face thoroughly after handling.[8]

[¢]

P273: Avoid release to the environment.[5]

[¢]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

o

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]
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o P337+P313: If eye irritation persists: Get medical advice/attention.[1]

o P391: Collect spillage.[5]

Composition and Information on Ingredients

Component CAS Number EC Number Concentration

Zinc 5-

nitroisophthalate

60580-61-2 262-309-9 >99%

First-Aid Measures
Exposure Route First-Aid Procedure

Move victim to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[9]

Wash off with soap and plenty of water. Remove
Skin Contact contaminated clothing. If skin irritation occurs,

get medical advice.[6][3]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact . o .

easy to do. Continue rinsing and get medical

attention.[6][8]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . .
mouth with water and call a doctor or Poison

Control Center immediately.[5][6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

e Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including oxides of nitrogen and carbon.[9][10]
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[5][10]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure
adequate ventilation. Avoid breathing vapors, mist, gas, or dust.[5][6]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains. Discharge into the environment must be avoided.[5][6]

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Keep in
suitable, closed containers for disposal.[6]

Handling and Storage

e Handling: Handle in a well-ventilated place. Wear suitable protective clothing, gloves, and
eye/face protection. Avoid contact with skin and eyes. Avoid the formation of dust and
aerosols.[5][6]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store
away from incompatible materials such as oxidizing agents.[8][10]

Exposure Controls and Personal Protection

» Engineering Controls: Provide appropriate exhaust ventilation at places where dust is
formed.[6]

» Personal Protective Equipment:

o Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-
approved equipment.[6]

o Skin Protection: Wear impervious clothing and chemical-resistant gloves.[5]

o Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[5]

Physical and Chemical Properties
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Property Value

White to light cream odorless powder/solid.[10]
Appearance

[11]
Melting Point 260 - 264 °C (for 5-Nitroisophthalic acid)[10]
Solubility No data available
Decomposition Temperature No data available

Stability and Reactivity

Reactivity: No data available.

Chemical Stability: Stable under recommended storage conditions.[9]
Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Heat, light, sparks, flames, and dust formation.[9]
Incompatible Materials: Strong oxidizing agents.[9]

Hazardous Decomposition Products: Oxides of nitrogen, carbon monoxide, carbon dioxide.

[9]

Toxicological Information

Acute Toxicity: No specific data is available for Zinc 5-nitroisophthalate. Acute oral toxicity
of zinc compounds can cause gastrointestinal symptoms like nausea, vomiting, and
abdominal pain.[12]

Skin Corrosion/Irritation: The ligand, 5-nitroisophthalic acid, causes skin irritation.[6]
Serious Eye Damage/Irritation: Causes serious eye irritation.[1]
Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.
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o Carcinogenicity: The EPA has determined that due to a lack of information, zinc is not
classifiable as to its human carcinogenicity.[7]

» Reproductive Toxicity: No data available.

o Specific Target Organ Toxicity (Single Exposure): The ligand, 5-nitroisophthalic acid, may
cause respiratory irritation.[6]

o Specific Target Organ Toxicity (Repeated Exposure): No data available.

o Aspiration Hazard: No data available.

Ecological Information

o Ecotoxicity: Very toxic to aquatic life with long-lasting effects.[5]
o Persistence and Degradability: No data available.
» Bioaccumulative Potential: No data available.

» Mobility in Soil: No data available.

Disposal Considerations

Dispose of contents/container in accordance with local, regional, national, and international
regulations. The material can be disposed of by removal to a licensed chemical destruction
plant or by controlled incineration with flue gas scrubbing. Do not contaminate water, foodstuffs,
feed, or seed by storage or disposal. Do not discharge to sewer systems.[5]

Transport Information
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Proper Transport . .
) o Packing Environment
Regulation UN Number Shipping Hazard
Group al Hazards
Name Class(es)

DOT Not regulated

Environmenta
Ily hazardous
substance,
IATA UN3077 solid, n.o.s. 9 1l Yes
(zinc 5-
nitroisophthal

ate)

Environmenta
lly hazardous
substance,
IMDG UN3077 solid, n.o.s. 9 "

(zinc 5-

Marine

Pollutant

nitroisophthal

ate)

Regulatory Information

e GHS Classification: Eye irritation (Category 2), Hazardous to the aquatic environment (Acute
1, Chronic 2).[1][5]

o TSCA: Listed on the inventory.[4]

Other Information

This information is based on the present state of our knowledge. It is intended to describe the
product for the purposes of health, safety, and environmental requirements only. It should not
be construed as guaranteeing any specific property of the product.

Experimental Protocols

Detailed experimental protocols for the toxicological and physical properties of Zinc 5-
nitroisophthalate are not publicly available. The data presented in safety data sheets are
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typically derived from standardized testing guidelines, such as those established by the
Organisation for Economic Co-operation and Development (OECD).

Example of a Relevant Standard Protocol:

o OECD Test Guideline 405: Acute Eye Irritation/Corrosion: This guideline provides a method
for assessing the potential of a substance to cause eye irritation or corrosion. The test
substance is applied in a single dose to one eye of an experimental animal. The eyes are
then examined at specific intervals (e.g., 1, 24, 48, and 72 hours) to evaluate the extent of
ocular reactions.

Visualizations
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Caption: Workflow for Chemical Safety Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Chemical Safety of
Zinc 5-Nitroisophthalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3393927#zinc-5-nitroisophthalate-chemical-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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